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Compound of Interest

Compound Name: Phenyl piperidine-1-carboxylate
CAS No.: 16641-71-7
Cat. No.: B103297
Get Quote
. J

Part 1: Executive Summary & Physicochemical
Profile

Phenyl piperidine-1-carboxylate (CAS: 16641-71-7) is a lipophilic carbamate ester frequently
utilized as a reactive intermediate in organic synthesis and as a structural motif in drug
discovery (e.g., PROTAC linkers, enzyme inhibitors). Its solubility profile is governed by the
competition between the hydrophobic phenyl and piperidine rings and the polar carbamate
linker.

This guide provides a definitive technical analysis of its solubility, offering predicted ranges
based on structural analogs, validated experimental protocols for precise determination, and
strategic recommendations for vehicle selection in biological assays.

Physicochemical Characterization

Before attempting dissolution, the researcher must understand the fundamental properties
driving the compound's solvation behavior.
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Property Value | Description Impact on Solubility

Moderate molecular weight
Molecular Formula C12H15NO2 . _ _
facilitates organic solvation.

] Favorable for dissolution in
Molecular Weight 205.25 g/mol
small-molecule solvents.

High lattice energy may require
Physical State Solid (Crystalline Needles) sonication or heat for initial

dissolution.

Lipophilic. Indicates poor
) aqueous solubility and high
LogP (Predicted) ~25-3.2 o i
affinity for non-polar/aprotic

solvents.

Lack of donors reduces water
H-Bond Donors 0 .
solubility.

Allows interaction with protic
H-Bond Acceptors 2 (Carbamate O, N) solvents (Alcohols) and water

(weakly).

Part 2: Solubility Landscape

The following data categorizes solvent compatibility based on the compound's structural
"nearest neighbors" (e.g., phenyl carbamates, N-substituted piperidines) and general solubility
principles.

Primary Solvents (Stock Solutions & Synthesis)

These solvents are recommended for preparing high-concentration stock solutions (>10 mM) or
for use as reaction media.
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Solvent Class Specific Solvent Predicted Solubility Technical Notes

Preferred for
Biological Stock.
) Excellent disruption of
) DMSO (Dimethyl ) ]
Polar Aprotic ) High (>50 mg/mL) crystal lattice.
sulfoxide) . .
Caution: DMSO is
hygroscopic; store

under inert gas.

Alternative to DMSO.
] DMF ) Higher toxicity profile;
Polar Aprotic ) ) High (>50 mg/mL)
(Dimethylformamide) ensure removal before

in vivo use.

Preferred for

] Synthesis/Extraction.
) DCM Very High (>100 )
Chlorinated ) Excellent solvation of
(Dichloromethane) mg/mL) ] N
the lipophilic core.

Volatile.

Preferred for
Recrystallization.
) Solubility increases
Esters Ethyl Acetate Moderate to High o _
significantly with
temperature (e.g.,

reflux).

Secondary Solvents (Assays & Formulations)

Used for dilution or specific assay conditions.
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Solvent Class Specific Solvent Predicted Solubility Technical Notes

Good for biological

assays where DMSO
Moderate (10-30 ) o
Alcohols Ethanol (EtOH) is contraindicated.
mg/mL) .
Solubility may drop

upon water addition.

Often used in HPLC

Alcohols Methanol (MeOH) Moderate )
mobile phases.

Requires Cosolvent.
Direct dissolution is
Low / Insoluble (<0.1
Aqueous PBS / Water not recommended.
mg/mL) )
Use a DMSO "spike"

method.

Part 3: Experimental Protocols

As specific quantitative data for CAS 16641-71-7 is rarely published, researchers must validate
solubility in their specific media. The following protocols are the industry "Gold Standard" for
generating reproducible data.

Protocol A: Thermodynamic Solubility (Shake-Flask
Method)

Use this method for precise, equilibrium-based solubility values.

Materials:

Solid Phenyl piperidine-1-carboxylate

Target Solvent (e.g., PBS pH 7.4, Water)

0.22 um PTFE Syringe Filter (hydrophilic/hydrophobic as appropriate)

HPLC-UV or LC-MS/MS
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Workflow:

Saturation: Add excess solid compound (~5 mg) to 1 mL of the target solvent in a glass vial.

Equilibration: Cap the vial and agitate (shake or stir) at a constant temperature (usually
25°C) for 24 to 48 hours.

Phase Separation: Centrifuge the sample at 10,000 rpm for 10 minutes or filter through a
0.22 um filter to remove undissolved solids. Critical: Ensure the filter does not adsorb the
compound (pre-saturate filter if necessary).

Quantification: Analyze the clear filtrate via HPLC. Calculate concentration against a
standard curve prepared in DMSO.

Protocol B: Kinetic Solubility (High-Throughput Screen)

Use this method to estimate solubility during biological assay preparation.

Workflow:

Prepare a 10 mM stock solution in 100% DMSO.

Spike the DMSO stock into the aqueous buffer (e.g., PBS) to reach the desired test
concentration (e.g., 100 uM), ensuring final DMSO concentration is <1%.

Incubate for 2 hours at room temperature.
Measure turbidity (absorbance at 620 nm) or filter and analyze via HPLC.

Result: If the solution is clear (low absorbance) or recovery is >80%, the compound is
considered "kinetically soluble" at that concentration.

Visualization: Solubility Determination Workflow
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Select Method

High Precision \ High Throughput

Thermodynamic (Equilibrium) Kinetic (Screening)
Gold Standard Rapid Assessment
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l
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\
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Caption: Decision tree for selecting and executing the appropriate solubility determination
protocol.

Part 4: Strategic Applications in Drug Development
Vehicle Selection for In Vivo Studies

Due to the compound's lipophilicity, simple aqueous solutions will fail. Use the following
formulation strategies:

e Co-solvent System: 5% DMSO + 40% PEG400 + 55% Water/Saline.

» Surfactant Addition: 0.5% Tween-80 or Methylcellulose can stabilize suspensions.

Recrystallization & Purification

e Solvent: Ethyl Acetate (Hot).[1][2]
o Anti-solvent: Hexane or Heptane.

e Procedure: Dissolve in minimum hot ethyl acetate; slowly add hexane until turbidity appears;
cool to 4°C to induce crystallization of "colourless needles” [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103297?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

